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Cat. No.: B15598285

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
diSulfo-Cy3 alkyne is a water-soluble, orange-fluorescent dye that plays a critical role in

modern bioconjugation and cellular imaging.[1][2][3] As a member of the cyanine dye family, it

exhibits bright and stable fluorescence.[4][5] Its key feature is a terminal alkyne group, which

allows it to readily participate in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click

chemistry.[3][6] This reaction enables the precise and efficient labeling of azide-modified

biomolecules, such as proteins, peptides, and nucleic acids, even in complex biological

samples.[7][8] The presence of two sulfonate groups imparts excellent water solubility,

minimizing the need for organic co-solvents and making it highly compatible with aqueous

biological systems.[4][5]

Core Properties and Specifications
The physicochemical and spectroscopic properties of diSulfo-Cy3 alkyne are summarized

below. These parameters are essential for designing and executing labeling experiments and

for selecting appropriate instrumentation for fluorescence detection.
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Physicochemical Properties
Property Value Reference

Molecular Formula
C₃₃H₃₈N₃NaO₇S₂ /

C₃₅H₄₃N₃O₁₀S₃ (free acid)
[1][9]

Molecular Weight
675.8 g/mol / 761.93 g/mol

(free acid)
[1][9]

CAS Number 2055138-88-8 [1][2]

Purity ≥90-95% (HPLC) [1][9]

Appearance Solid, pink/dark red [9][10]

Solubility
Water, DMSO, DMF, DCM,

MeOH
[1][3][9]

Storage Conditions -20°C, in the dark, desiccated [1][9][11]

Spectroscopic Properties
Property Value Reference

Excitation Maximum (λabs) 548 - 555 nm [1][3][9]

Emission Maximum (λem) 566 - 572 nm [3][9]

Extinction Coefficient (ε) 150,000 - 162,000 cm⁻¹M⁻¹ [1][3]

Fluorescence Quantum Yield

(Φ)
0.15 [1]

Mechanism of Action: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
diSulfo-Cy3 alkyne is primarily utilized in CuAAC, a cornerstone of click chemistry. This

reaction forms a stable triazole linkage between the alkyne-functionalized dye and an azide-

modified target molecule.[3][7] The reaction is highly specific, efficient, and biocompatible,

proceeding readily in aqueous buffers over a wide pH range (4-11) and at room temperature.[6]

[12]
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The copper(I) catalyst, typically generated in situ from a copper(II) salt (e.g., CuSO₄) and a

reducing agent (e.g., sodium ascorbate), is crucial for accelerating the reaction.[12]
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Pathway.

Experimental Protocols
The following protocols provide a general framework for labeling azide-modified biomolecules

with diSulfo-Cy3 alkyne. Optimization may be required depending on the specific application

and biomolecules involved.

Labeling of Azide-Modified Proteins
This protocol is adapted from standard click chemistry procedures.

Materials:
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diSulfo-Cy3 alkyne

Azide-modified protein in a suitable buffer (e.g., PBS)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in water)

Sodium ascorbate stock solution (e.g., 500 mM in water, freshly prepared)

DMSO (optional, for dissolving reagents)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare the reaction mixture in the following order:

Azide-modified protein (final concentration: 1-10 mg/mL)

diSulfo-Cy3 alkyne (2-5 molar excess over the protein)

Copper(II) sulfate (final concentration: 1-2.5 mM)

Sodium ascorbate (final concentration: 5-10 mM)

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purify the labeled protein from excess dye and catalyst using a size-exclusion

chromatography column appropriate for the protein's molecular weight.

Verify labeling efficiency using SDS-PAGE with in-gel fluorescence scanning and/or UV-Vis

spectroscopy.

Labeling of Azide-Modified Oligonucleotides
This protocol is based on established methods for nucleic acid labeling.[13]

Materials:

diSulfo-Cy3 alkyne
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Alkyne-modified oligonucleotide

Triethylammonium acetate (TEAA) buffer (2 M, pH 7.0)

DMSO

Copper(II)-TBTA complex stock solution (10 mM in 55% DMSO)

Ascorbic acid stock solution (5 mM in water, freshly prepared)

Reagents for precipitation (e.g., lithium perchlorate in acetone or sodium acetate and

ethanol)

Procedure:

Dissolve the alkyne-modified oligonucleotide in water.

Add TEAA buffer to a final concentration of 0.2 M.

Add DMSO to 50% of the final volume.

Add diSulfo-Cy3 alkyne (typically 1.5x molar excess over the oligonucleotide).[13]

Add ascorbic acid to a final concentration of 0.5 mM.[13]

Degas the solution by bubbling with an inert gas (e.g., argon) for 30 seconds.[13]

Add the Copper(II)-TBTA complex to a final concentration of 0.5 mM.[13]

Incubate at room temperature overnight, protected from light.

Precipitate the labeled oligonucleotide to remove unreacted dye. For example, add a 4-fold

excess volume of 3% lithium perchlorate in acetone, centrifuge, wash the pellet with

acetone, and dry.[13]

Purify the conjugate by RP-HPLC or PAGE.
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General Experimental Workflow for Biomolecule Labeling.

Applications in Research and Drug Development
The versatility and reliability of diSulfo-Cy3 alkyne make it a valuable tool in numerous

applications:

Fluorescence Imaging: Its bright and photostable signal is ideal for visualizing labeled

biomolecules in fixed and living cells using techniques like immunocytochemistry and

fluorescence microscopy.[4][8]
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Protein and Peptide Labeling: Enables the tracking and quantification of proteins and

peptides in various biological assays.[1][8]

Nucleic Acid Labeling: Facilitates the detection of DNA and RNA in applications such as

fluorescence in situ hybridization (FISH) and microarray analysis.[8]

Drug Delivery and Therapeutics: The dye can be conjugated to drug delivery systems to

monitor their biodistribution and cellular uptake in real-time.[4]

Biosensing and Diagnostics: Used in the development of fluorescent biosensors and

diagnostic assays for the detection of specific biomarkers.[4]

Conclusion
diSulfo-Cy3 alkyne is a high-performance fluorescent probe that combines the excellent

spectral properties of the Cy3 fluorophore with the versatility of click chemistry. Its high water

solubility, bright fluorescence, and specific reactivity make it an indispensable tool for

researchers and scientists in molecular biology, cell biology, and drug development. The robust

and straightforward labeling protocols enable the covalent attachment of a bright, stable

fluorophore to a wide range of biomolecules, facilitating advanced imaging and detection

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.interchim.fr/ft/1/1A6320.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://axispharm.com/product/disulfo-cy3-alkyne/
https://www.jenabioscience.com/probes-epigenetics/reactive-components/reactive-fluorescent-dyes/alkynes/clk-ta117-sulfo-cy3-alkyne
https://www.jenabioscience.com/probes-epigenetics/reactive-components/reactive-fluorescent-dyes/alkynes/clk-ta117-sulfo-cy3-alkyne
https://www.interchim.fr/ft/F/FPCY__.pdf
https://www.lumiprobe.com/p/sulfo-cy3-alkyne
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.benchchem.com/product/b15598285/docs#disulfo-cy3-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15598285/docs#disulfo-cy3-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15598285/docs#disulfo-cy3-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15598285/docs#disulfo-cy3-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15598285?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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